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Compound of Interest

Compound Name: Tetrodotoxin citrate

Cat. No.: B1663639 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
Tetrodotoxin (TTX) is a potent and highly specific neurotoxin renowned for its ability to block

voltage-gated sodium (Nav) channels.[1] This action prevents the propagation of action

potentials in nerve and muscle cells, making TTX an indispensable tool in neuroscience for

isolating and studying neuronal activity.[1] The citrate salt of tetrodotoxin is frequently used as it

enhances the compound's solubility and stability in aqueous solutions.[2][3] This document

provides a detailed protocol for the safe preparation of a Tetrodotoxin citrate stock solution for

research applications.

Extreme Hazard Warning: Tetrodotoxin is an extremely potent and fast-acting toxin that can be

fatal upon exposure through ingestion, inhalation, or parenteral routes.[4] All handling of TTX,

especially in its powdered form, must be conducted by trained personnel within a certified

chemical fume hood or Class II biological safety cabinet.[5][6][7] Adherence to strict safety

protocols and the use of appropriate Personal Protective Equipment (PPE) are mandatory.[5][6]

Materials and Equipment
Tetrodotoxin citrate powder

Sterile, deionized water or a dilute acidic buffer (e.g., citrate or acetate buffer, pH 4-5)
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Certified chemical fume hood or Class II Biological Safety Cabinet (BSC)[6][7]

Calibrated analytical balance

Personal Protective Equipment (PPE): Lab coat, safety glasses/goggles, and two pairs of

nitrile gloves[5]

Sterile, filtered pipette tips

Sterile microcentrifuge tubes or vials with secure caps

Vortex mixer

Absorbent pads[5][7]

Designated waste container for TTX-contaminated materials[5]

Freshly prepared 10-20% bleach solution for decontamination[5][7][8]

Quantitative Data Summary
The following table summarizes key quantitative data for Tetrodotoxin citrate. Note that some

suppliers co-lyophilize TTX with an excess of citrate buffer to improve solubility; in such cases,

use the molecular weight of TTX free base for concentration calculations.[9] Always refer to the

manufacturer's Certificate of Analysis for batch-specific information.
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Parameter Value Notes

Molecular Weight (TTX free

base)
319.27 g/mol [2][9]

Use this for calculations if the

product is TTX with added

citrate buffer.[9]

Molecular Weight (TTX citrate

salt)
~511.4 g/mol [1]

Formula: C₁₁H₁₇N₃O₈ •

C₆H₈O₇.[1]

Solubility

Soluble in water (up to 10 mM)

and dilute acidic buffers (pH 4-

5).[2]

The citrate salt form

significantly improves water

solubility over the free base.[3]

Recommended Solvent

Sterile deionized water or

dilute citrate/acetate buffer (pH

4-5).

A slightly acidic pH enhances

the stability of the solution.

Typical Stock Concentration 1 mM - 10 mM

A 1 mM stock is common for

many electrophysiology

applications.

Storage Temperature (Solid) -20°C[1][2]
Stable for ≥ 4 years when

stored properly.[1]

Storage Temperature

(Solution)
-20°C[9][10]

Store in small, single-use

aliquots to avoid repeated

freeze-thaw cycles.[10]

Solution Stability

Use on the same day if

possible; stable for up to one

month when aliquoted and

stored at -20°C.[9][10]

Experimental Protocol: Preparing a 1 mM Stock
Solution
This protocol outlines the preparation of a 1 mM Tetrodotoxin citrate stock solution. It is

strongly recommended to dissolve the entire contents of the vial at once to avoid the hazards

associated with handling the potent dry powder multiple times.[4][5]
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4.1. Pre-Procedure Safety Setup

Designate Work Area: Place a sign indicating "Caution – Toxin in Use" at the entrance to the

designated work area.[4][5]

Prepare Fume Hood: Work must be performed in a certified chemical fume hood or BSC.[7]

Line the work surface with an absorbent pad to contain any potential spills.[5][7]

Don PPE: Wear a lab coat, safety glasses, and double nitrile gloves.[5]

Prepare Waste: Have a designated, labeled container ready for all contaminated disposables

(e.g., pipette tips, tubes).[5] Have a freshly prepared 10-20% bleach solution accessible for

decontamination.[7][8]

4.2. Weighing and Dissolving

Allow the vial of TTX citrate powder to equilibrate to room temperature for at least one hour

before opening to prevent condensation.[10]

Place the sealed vial on the analytical balance and tare it. Note: For safety, it is best to use

the entire amount in the vial rather than weighing out aliquots of the powder.

Carefully uncap the vial inside the fume hood.

Using a calibrated pipette with a sterile, filtered tip, add the calculated volume of sterile water

or acidic buffer directly to the vial to achieve the desired concentration.

Example Calculation (for a 1 mg vial to make a 1 mM stock):

Using the molecular weight of TTX free base (319.27 g/mol ):

Volume = (Mass / Molecular Weight) / Concentration

Volume = (0.001 g / 319.27 g/mol ) / 0.001 mol/L = 0.00313 L = 3.13 mL

Securely recap the vial.
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Vortex gently until the solid is completely dissolved. Visually inspect the solution to ensure no

particulates remain.

4.3. Aliquoting and Storage

Dispense the stock solution into sterile, clearly labeled, single-use microcentrifuge tubes.[5]

Label each aliquot with "Tetrodotoxin Citrate," the concentration (e.g., 1 mM), the

preparation date, and your initials.[5]

Place the aliquots in a labeled, leak-proof secondary container.[5][7]

Store the secondary container in a secured freezer at -20°C.[1][2][10]

4.4. Decontamination and Waste Disposal

All disposable items that came into contact with TTX (pipette tips, tubes, gloves) must be

submerged in the prepared 10-20% bleach solution for at least 30 minutes.[4][5][8]

After decontamination, dispose of the items in the appropriate biohazardous waste container.

[7]

Wipe down all surfaces inside the fume hood and any equipment used with the 10-20%

bleach solution, allowing a 30-minute contact time before a final wipe with water (to prevent

corrosion of metal surfaces).[7][8]

Diagrams
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Caption: Mechanism of Tetrodotoxin blocking the voltage-gated sodium channel.
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Caption: Workflow for the safe preparation of a Tetrodotoxin citrate stock solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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